Cas no 946238-54-6 (5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxylate)

• Product Name: 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxylate
• CAS No: 946238-54-6
• MF: C₁₉H₁₅FN₂O₄S
• MW: 386.396806955338
• CID: 6377256
• PubChem ID: 16870227
• Update Time: 2025-10-21

5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxylate
• 3-Pyrrolidinecarboxylic acid, 1-(4-fluorophenyl)-5-oxo-, [5-(2-thienyl)-3-isoxazolyl]methyl ester
• (5-thiophen-2-yl-1,2-oxazol-3-yl)methyl 1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxylate
• F2496-1036
• 946238-54-6
• AKOS024652953
• (5-(thiophen-2-yl)isoxazol-3-yl)methyl 1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxylate
• [5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl 1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxylate

• Inchi： 1S/C19H15FN2O4S/c20-13-3-5-15(6-4-13)22-10-12(8-18(22)23)19(24)25-11-14-9-16(26-21-14)17-2-1-7-27-17/h1-7,9,12H,8,10-11H2
• InChI Key： GXFHHYIKUBUXQV-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C(=O)CC(C(OCC2C=C(C3SC=CC=3)ON=2)=O)C1

Computed Properties

• Exact Mass: 386.07365630g/mol
• Monoisotopic Mass: 386.07365630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 101Ų

Additional information on 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxylate

Comprehensive Analysis of 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxylate (CAS No. 946238-54-6)

The compound 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxylate (CAS No. 946238-54-6) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its molecular architecture combines a thiophene ring, an oxazole moiety, and a pyrrolidine core, making it a versatile candidate for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a bioactive scaffold, given its ability to interact with various biological targets.

In recent years, the demand for heterocyclic compounds like 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxylate has surged due to their role in developing novel therapeutics. This compound's fluorophenyl group enhances its lipophilicity, which is critical for improving membrane permeability in drug design. Additionally, the thiophene-oxazole hybrid structure aligns with current trends in fragment-based drug discovery, a hot topic in medicinal chemistry.

One of the most frequently searched questions in the field is: "What are the applications of thiophene-containing compounds in medicine?" This molecule provides a compelling answer. Its thiophene ring is known for its electron-rich properties, enabling interactions with enzymes and receptors involved in inflammation and cancer pathways. Coupled with the oxazole group, which is often found in antimicrobial agents, this compound could be a promising lead for multi-target therapies.

From a synthetic chemistry perspective, the pyrrolidine-3-carboxylate segment of CAS No. 946238-54-6 offers opportunities for further derivatization. Chemists are exploring its use in click chemistry and bioconjugation, two trending techniques in biopharmaceutical development. The presence of the fluorophenyl group also makes it a candidate for PET radiotracer development, a rapidly growing area in diagnostic imaging.

Another key aspect of this compound is its potential in central nervous system (CNS) drug discovery. The pyrrolidone moiety is a common feature in nootropics and neuroprotective agents, sparking interest in its ability to cross the blood-brain barrier. Researchers are investigating whether modifications to the oxazol-3-ylmethyl group could enhance its bioavailability for CNS applications.

Environmental and green chemistry considerations are also relevant to 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxylate. With increasing focus on sustainable synthesis, scientists are evaluating catalytic methods to produce this compound with minimal waste. This aligns with the broader industry shift toward atom economy and renewable feedstocks.

In summary, CAS No. 946238-54-6 represents a multifaceted compound with applications spanning drug development, diagnostics, and material science. Its unique combination of thiophene, oxazole, and pyrrolidine functionalities positions it at the forefront of modern chemical research. As interest in multi-functional scaffolds grows, this molecule is poised to play a pivotal role in addressing some of today's most pressing scientific challenges.